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Compound Name: [Leu15]-Gastrin I (human)

Cat. No.: B10821309 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for utilizing [Leu15]-Gastrin I to

stimulate the proliferation of gastric epithelial cells. This document includes an overview of the

underlying mechanism, detailed experimental protocols, and quantitative data to facilitate the

design and execution of relevant in vitro studies.

Introduction
[Leu15]-Gastrin I is a synthetic analog of human gastrin I, a peptide hormone crucial for

regulating gastric acid secretion and maintaining the integrity of the gastric mucosa.[1][2]

Notably, gastrin and its analogs are known to have a trophic, or growth-promoting, effect on the

gastrointestinal epithelium.[3][4] This proliferative effect is of significant interest in studies of

gastric physiology, carcinogenesis, and the development of novel therapeutics for

gastrointestinal diseases.[3] [Leu15]-Gastrin I offers enhanced stability in aqueous solutions

compared to its native counterpart, making it a reliable reagent for in vitro studies.[4]

The proliferative effects of [Leu15]-Gastrin I are primarily mediated through the cholecystokinin-

B receptor (CCK-BR), a G-protein coupled receptor expressed on the surface of gastric

epithelial cells.[3][4] Activation of the CCK-BR by [Leu15]-Gastrin I initiates a cascade of

intracellular signaling events, prominently involving the Mitogen-Activated Protein Kinase
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(MAPK/ERK) and Phosphatidylinositol 3-Kinase (PI3K/Akt) pathways, which are central

regulators of cell proliferation and survival.[5][6]

Mechanism of Action
The binding of [Leu15]-Gastrin I to the CCK-BR on gastric epithelial cells triggers a

conformational change in the receptor, leading to the activation of associated heterotrimeric G-

proteins. This initiates downstream signaling cascades that converge on the nucleus to

promote cell cycle progression and proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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